methyl (1S,2R,3Z)-3-ethylidene-2-methylcyclobutane-1-carboxylate
methyl (1S,2R,3Z)-3-ethylidene-2-methylcyclobutane-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
134111-63-0
VCID:
VC21180377
InChI:
InChI=1S/C9H14O2/c1-4-7-5-8(6(7)2)9(10)11-3/h4,6,8H,5H2,1-3H3/b7-4-/t6-,8-/m0/s1
SMILES:
CC=C1CC(C1C)C(=O)OC
Molecular Formula:
C9H14O2
Molecular Weight:
154.21 g/mol
methyl (1S,2R,3Z)-3-ethylidene-2-methylcyclobutane-1-carboxylate
CAS No.: 134111-63-0
Cat. No.: VC21180377
Molecular Formula: C9H14O2
Molecular Weight: 154.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 134111-63-0 |
|---|---|
| Molecular Formula | C9H14O2 |
| Molecular Weight | 154.21 g/mol |
| IUPAC Name | methyl (1S,2R,3Z)-3-ethylidene-2-methylcyclobutane-1-carboxylate |
| Standard InChI | InChI=1S/C9H14O2/c1-4-7-5-8(6(7)2)9(10)11-3/h4,6,8H,5H2,1-3H3/b7-4-/t6-,8-/m0/s1 |
| Standard InChI Key | IOGWLUFQXATQDM-QFKPWTNMSA-N |
| Isomeric SMILES | C/C=C\1/C[C@@H]([C@H]1C)C(=O)OC |
| SMILES | CC=C1CC(C1C)C(=O)OC |
| Canonical SMILES | CC=C1CC(C1C)C(=O)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator